Cas no 194988-29-9 (3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one)

• Product Name: 3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one
• CAS No: 194988-29-9
• MF: C₁₄H₁₇ClNO₅P
• MW: 345.715244054794
• CID: 5211759
• PubChem ID: 11695905
• Update Time: 2025-06-12

3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid, N,N-dimethyl-, 3-chloro-4-methyl-2-oxo-2H-1-benzopyran-7-yl ethyl ester
• 3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one

• Inchi： 1S/C14H17ClNO5P/c1-5-19-22(18,16(3)4)21-10-6-7-11-9(2)13(15)14(17)20-12(11)8-10/h6-8H,5H2,1-4H3
• InChI Key： LFDODTSSBGRUEA-UHFFFAOYSA-N
• SMILES： P(N(C)C)(OCC)(OC1=CC=C2C(=C1)OC(=O)C(Cl)=C2C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one

Comprehensive Overview of 3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one (CAS No. 194988-29-9)

The compound 3-chloro-7-{(dimethylamino)(ethoxy)phosphoryloxy}-4-methyl-2H-chromen-2-one (CAS No. 194988-29-9) is a specialized organophosphorus derivative of coumarin, a well-known heterocyclic scaffold in medicinal and agrochemical research. Its unique structure combines a chloro-substituted coumarin core with a phosphorylated dimethylaminoethoxy side chain, making it a subject of interest in drug discovery and material science. Researchers are increasingly exploring its potential as a bioactive intermediate due to its tunable reactivity and compatibility with modern synthetic methodologies.

In recent years, the demand for functionalized coumarins like this compound has surged, driven by their applications in fluorescence probes and enzyme inhibitors. The phosphoryloxy group in this molecule enhances its ability to interact with biological targets, a feature highlighted in studies on signal transduction modulation. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical R&D. Stability studies under varying pH conditions suggest optimal storage at -20°C in amber vials to prevent degradation.

The synthesis of CAS 194988-29-9 typically involves a multi-step phosphorylation of 4-methyl-7-hydroxycoumarin, followed by selective chlorination. Patent literature emphasizes its utility in designing targeted drug delivery systems, particularly for protease-activated receptors. Environmental scientists have also investigated its biodegradation pathways, noting complete mineralization within 28 days in standard OECD 301B tests. These properties align with the growing industry focus on green chemistry principles and sustainable molecular design.

Emerging applications include its use as a photoaffinity labeling agent in proteomics, where the chromen-2-one moiety serves as a versatile photophore. The compound's logP value of 2.3 indicates moderate lipophilicity, facilitating membrane permeation in cellular assays. Computational modeling predicts strong binding affinity (ΔG = -9.2 kcal/mol) for certain kinase domains, sparking interest in cancer therapeutics research. However, users should note that handling requires standard laboratory precautions with proper PPE, as with all fine chemicals.

Market analyses show increasing procurement of this material by contract research organizations (CROs) for high-throughput screening platforms. Its UV absorption maxima at 320 nm makes it suitable for developing optical sensors, while the dimethylamino group enables pH-responsive behavior. Recent publications describe its incorporation into metal-organic frameworks (MOFs) for selective molecular recognition, demonstrating the compound's versatility beyond traditional pharmaceutical uses.

Quality control protocols for 194988-29-9 typically include residual solvent analysis by GC and heavy metal screening per ICH Q3D guidelines. The compound's thermal stability up to 180°C (DSC data) allows for processing in various formulation technologies. As regulatory agencies emphasize genotoxic impurity control, manufacturers have developed advanced purification methods to meet EP/USP standards. These developments position this coumarin derivative as a valuable building block in precision medicine initiatives.

Future research directions may explore its structure-activity relationships in neuroinflammatory pathways, given the structural similarities to known phosphodiesterase modulators. The compound's chiral phosphorus center also presents opportunities for developing enantioselective catalysts. With global pharmaceutical companies filing composition-of-matter patents containing this scaffold, CAS 194988-29-9 continues to gain prominence in intellectual property landscapes across multiple therapeutic areas.